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Compound of Interest

Compound Name: Amogastrin

Cat. No.: B1665373

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and operational integrity. This
document provides a comprehensive, step-by-step guide for the safe and compliant disposal of

Amogastrin.

Amogastrin is a synthetic tetrapeptide and a gastrin analogue, utilized in research primarily for
stimulating gastric secretion and in gastric imaging studies.[1] Due to its chemical nature,
Amogastrin must be treated as chemical waste and disposed of following established safety
protocols to prevent environmental contamination and ensure personnel safety.

Key Chemical and Safety Data

While specific quantitative disposal limits for Amogastrin are not readily available, the
following information is crucial for implementing appropriate disposal procedures.
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Property Value Reference

Chemical Name Amogastrin [1112]
tert-

Synonyms ) [2]
Amyloxycarbonyltetragastrin

CAS Number 16870-37-4 [1][2]

Molecular Formula C35H46N608S [1112]

Physical Form Solid (assumed) General peptide characteristics

To be handled with care as
) ] General laboratory safety
Known Hazards with all chemical reagents. o
" - o principles
Specific toxicity data is limited.

Procedural Workflow for Amogastrin Disposal

The following diagram outlines the logical workflow for the proper disposal of Amogastrin in a
laboratory setting. This procedure is designed to comply with general hazardous waste
regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Amogastrin | C35H46N608S | CID 71884 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Guide to Amogastrin Disposal for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665373#amogastrin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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